Cas no 25138-00-5 (Adenosine,2'-deoxyadenylyl-(3'®5')-2'-deoxyadenylyl-(3'®5')-2'-deoxy-)

• Product Name: Adenosine,2'-deoxyadenylyl-(3'®5')-2'-deoxyadenylyl-(3'®5')-2'-deoxy-
• CAS No: 25138-00-5
• MF: C₃₀H₃₇N₁₅O₁₃P₂
• MW: 877.655005216599
• CID: 241459
• PubChem ID: 3082238
• Update Time: 2025-04-19

Adenosine,2'-deoxyadenylyl-(3'®5')-2'-deoxyadenylyl-(3'®5')-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• 5')-2'-deoxyadenylyl-(3'&reg
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[[2-[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]-1-[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-phosphonooxyoxolan-2-yl]ethoxy]methyl]oxolan-3-yl] dihydrogen phos
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[[2-[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]-1-[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-phosphonooxyoxolan-2-yl]ethoxy]methyl]oxolan-3-yl] dihydrogen phosphate
• Dapdapda
• Adenosine, 2'-deoxyadenylyl-(3'-5')-2'-deoxyadenylyl-(3'-5')-2'-deoxy-
• 2'-Deoxyadenylyl-(3'-5')-2'-deoxyadenylyl-(3'-5)-2'-deoxyadenosine
• 25138-00-5
• Adenosine,2'-deoxyadenylyl-(3'®5')-2'-deoxyadenylyl-(3'®5')-2'-deoxy-

• Inchi： 1S/C30H37N15O13P2/c31-25-21-28(37-6-34-25)43(9-40-21)18-1-12(46)13(54-18)2-15(24-16(58-60(50,51)52)4-20(56-24)45-11-42-23-27(33)36-8-39-30(23)45)53-5-17-14(57-59(47,48)49)3-19(55-17)44-10-41-22-26(32)35-7-38-29(22)44/h6-20,24,46H,1-5H2,(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,47,48,49)(H2,50,51,52)/t12-,13+,14-,15?,16-,17+,18+,19+,20+,24+/m0/s1
• InChI Key： IRSGJDDINALTQP-PBCDLORESA-N
• SMILES： P(=O)(O)(O)O[C@H]1C[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1C(C[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)O

Computed Properties

• Exact Mass: 877.217
• Monoisotopic Mass: 877.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 60
• Rotatable Bond Count: 13
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 400Ų

Experimental Properties

• Density: 2.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.998
• PSA: 419.15000
• LogP: 0.95080